![molecular formula C25H16O4 B3054862 9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol CAS No. 622011-33-0](/img/structure/B3054862.png)
9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol
Overview
Description
9,9’-Spirobi[9H-fluorene]-3,3’,6,6’-tetrol is a polyfluorene with carbon atoms of the methylene bridge connected to two fluorene molecules . It is mainly used in organic electronics due to its robust structure and two perpendicularly arranged π systems .
Synthesis Analysis
The synthesis of 9,9’-spirobifluorene derivatives involves a process where 2-bromochlorobenzene acts with phenylmagnesium bromide and then reacts with bromofluorenone at 50-100°C in a methyltetrahydrofuran solvent . After hydrolysis and filtration, the solid undergoes closed-loop synthesis under acid catalysis to produce bromo-9,9’-spirobifluorene . This bromo-9,9’-spirobifluorene then reacts with lithium diphenylphosphide to synthesize the 9,9’-spirobifluorene diphenylphosphine derivative .Molecular Structure Analysis
The molecular structure of 9,9’-Spirobi[9H-fluorene]-3,3’,6,6’-tetrol consists of a C25H16 formula with a molecular weight of 316.3945 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
9,9’-Spirobi[9H-fluorene]-3,3’,6,6’-tetrol has a melting point of 202°C and a predicted boiling point of 474.9±40.0°C . It has a predicted density of 1.28±0.1 g/cm3 . It is a solid, white to pale yellow in color . It is soluble in common organic solvents and slightly soluble in water .Safety and Hazards
When handling 9,9’-Spirobi[9H-fluorene]-3,3’,6,6’-tetrol, it is advised to avoid dust formation, breathing mist, gas, or vapors . Contact with skin and eyes should be avoided, and personal protective equipment should be used . It is also recommended to ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Future Directions
While specific future directions for 9,9’-Spirobi[9H-fluorene]-3,3’,6,6’-tetrol are not explicitly stated in the search results, it’s known that it is mainly used in organic electronics due to its robust structure and two perpendicularly arranged π systems . Its use in the synthesis of spirobifluorene-based conjugated microporous polymers, which can potentially be used as a gas absorbent, indicates potential future applications .
properties
IUPAC Name |
9,9'-spirobi[fluorene]-3,3',6,6'-tetrol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H16O4/c26-13-1-5-21-17(9-13)18-10-14(27)2-6-22(18)25(21)23-7-3-15(28)11-19(23)20-12-16(29)4-8-24(20)25/h1-12,26-29H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUSXSNVPSMSOBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)C3=C(C24C5=C(C=C(C=C5)O)C6=C4C=CC(=C6)O)C=CC(=C3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H16O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40477611 |
Source
|
| Record name | 9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40477611 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol | |
CAS RN |
622011-33-0 |
Source
|
| Record name | 9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40477611 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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